Cas no 756520-78-2 ((2-(Methylsulfonamido)phenyl)boronic acid)

• Product Name: (2-(Methylsulfonamido)phenyl)boronic acid
• CAS No: 756520-78-2
• MF: C₇H₁₀BNO₄S
• MW: 215.034600734711
• MDL: MFCD02179471
• CID: 68761
• PubChem ID: 329774378
• Update Time: 2025-05-21

(2-(Methylsulfonamido)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(Methylsulfonamido)phenyl)boronic acid
• 2-(Methylsulfonylamino)benzeneboronic acid
• [2-(methanesulfonamido)phenyl]boronic acid
• 2-(methylsulfonylamino)phenylboronic acid
• 2-Methanesulfonylaminophenylboronic acid
• 2-Methylsulfonylaminophenylboronic acid
• N-2-METHANESULFONAMIDEPHENYLBORONIC ACID
• 2-(Methanesulfonylamino)phenylboronic acid
• 2-(Methylsulphonylamino)benzeneboronic acid
• Boronicacid, [2-[(methylsulfonyl)amino]phenyl]- (9CI)
• [2-[(Methylsulfonyl)amino]phenyl]boronicacid
• BS-2011
• 756520-78-2
• SCHEMBL415763
• (2-(methylsulfonamido) phenyl)boronic acid
• 2-Methanesulfonylaminophenylboronic acid, AldrichCPR
• AB11206
• MFCD02179471
• AKOS004119254
• (2-(Methylsulfonamido)phenyl)boronicacid
• NCGC00249532-01
• N-(2-Boronophenyl)methanesulphonamide
• DTXSID80378532
• CS-W014911
• AMY1025
• 2-(methylsulfonylamino)phenylboronic acid, AldrichCPR
• RPRMOEFOTPSWBO-UHFFFAOYSA-N
• (2-methanesulfonamidophenyl)boronic Acid
• {2-[(Methanesulfonyl)amino]phenyl}boronic acid
• 2-methylsulfonylaminophenyl boronic acid
• [2-(methylsulfonylamino)phenyl]boronic acid
• E76361
• 2-(Mesylamino)phenylboronic acid
• A838478
• 2-methanesulfonamidophenylboronic acid

• MDL： MFCD02179471
• Inchi： 1S/C7H10BNO4S/c1-14(12,13)9-7-5-3-2-4-6(7)8(10)11/h2-5,9-11H,1H3
• InChI Key： RPRMOEFOTPSWBO-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1B(O)O)(=O)=O

Computed Properties

• Exact Mass: 215.04200
• Monoisotopic Mass: 215.0423591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų

Experimental Properties

• Melting Point: 116-120°C
• PSA: 95.01000
• LogP: -0.10830

(2-(Methylsulfonamido)phenyl)boronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Additional information on (2-(Methylsulfonamido)phenyl)boronic acid

Recent Advances in the Application of (2-(Methylsulfonamido)phenyl)boronic acid (CAS: 756520-78-2) in Chemical Biology and Pharmaceutical Research

The compound (2-(Methylsulfonamido)phenyl)boronic acid (CAS: 756520-78-2) has recently emerged as a promising scaffold in chemical biology and drug discovery due to its unique structural features and versatile reactivity. This boronic acid derivative, characterized by the presence of a methylsulfonamido group ortho to the boronic acid moiety, has demonstrated significant potential in various applications ranging from enzyme inhibition to targeted drug delivery systems. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents and as a functional component in biosensing platforms.

One of the most significant breakthroughs involving this compound comes from its application in proteasome inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2-(Methylsulfonamido)phenyl)boronic acid exhibit potent and selective inhibition of the β5 subunit of the 20S proteasome, showing improved pharmacokinetic properties compared to existing proteasome inhibitors. The researchers attributed this enhanced activity to the unique electronic effects conferred by the methylsulfonamido group, which modulates the boron atom's electrophilicity and consequently its interaction with the proteasome's active site threonine residue.

In the field of cancer therapeutics, recent preclinical studies have explored the compound's potential as a warhead in antibody-drug conjugates (ADCs). The boronic acid moiety serves as a stable yet reversible binding site for various diol-containing payloads, while the methylsulfonamido group provides enhanced solubility and favorable pharmacokinetic properties. A 2024 Nature Biotechnology publication reported the development of a novel ADC platform utilizing (2-(Methylsulfonamido)phenyl)boronic acid as a linker, demonstrating superior tumor targeting and reduced off-target effects in murine models of breast cancer.

The compound has also found applications in carbohydrate recognition and sensing. Researchers at MIT recently developed a fluorescent sensor array based on (2-(Methylsulfonamido)phenyl)boronic acid derivatives that can discriminate between various biologically important sugars with unprecedented selectivity. The methylsulfonamido group was found to play a crucial role in modulating the boronic acid's binding affinity and specificity through steric and electronic effects, as detailed in a 2023 ACS Sensors publication.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce (2-(Methylsulfonamido)phenyl)boronic acid and its derivatives. A 2024 Organic Process Research & Development paper described a novel continuous flow synthesis method that improves yield and purity while reducing production costs. This technological advancement is particularly significant given the growing demand for this compound in both academic research and industrial applications.

Looking forward, the unique properties of (2-(Methylsulfonamido)phenyl)boronic acid position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in targeted protein degradation, as a component of covalent inhibitors, and in the development of novel biomaterials. As our understanding of structure-activity relationships continues to evolve, this compound is likely to play an increasingly important role in addressing current challenges in medicinal chemistry and chemical biology.